Cas no 7252-94-0 (2-phenoxycyclopropane-1-carboxylic acid)

• Product Name: 2-phenoxycyclopropane-1-carboxylic acid
• CAS No: 7252-94-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD20643868
• CID: 578859
• PubChem ID: 227769
• Update Time: 2025-05-25

2-phenoxycyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-phenoxy-
• 2-phenoxycyclopropane-1-carboxylic acid
• (+-)-trans-2-Phenoxy-cyclopropancarbonsaeure
• (+-)-trans-2-phenoxy-cyclopropanecarboxylic acid
• 2-phenoxycyclopropanecarboxylic acid
• AC1L5FQE
• AC1Q5UQJ
• AR-1E4761
• CTK2I0721
• NSC19800
• trans-1-Phenoxy-cyclopropan-2-carbonsaeure
• trans-2-Phenoxy-cyclopropancarbonsaeure
• NSC-19800
• 7252-94-0
• DTXSID30281027
• EN300-2593425

• MDL： MFCD20643868
• Inchi： 1S/C10H10O3/c11-10(12)8-6-9(8)13-7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,11,12)
• InChI Key： WGMCPVXHOXJEHO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 1.53850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxycyclopropane-1-carboxylic acid

Comprehensive Overview of 2-Phenoxycyclopropane-1-carboxylic Acid (CAS 7252-94-0): Properties, Applications, and Industry Insights

2-Phenoxycyclopropane-1-carboxylic acid (CAS 7252-94-0) is a specialized organic compound featuring a cyclopropane ring substituted with a phenoxy group and a carboxylic acid moiety. This unique structure endows it with distinct chemical properties, making it valuable in synthetic chemistry, pharmaceutical intermediates, and material science. Researchers often search for "2-phenoxycyclopropane-1-carboxylic acid synthesis" or "CAS 7252-94-0 applications," reflecting growing interest in its versatile roles.

The compound’s cyclopropane scaffold is notable for its ring strain, which enhances reactivity in cycloaddition and ring-opening reactions—a hotspot in modern drug discovery. Its carboxylic acid functionality allows for further derivatization, enabling applications in agrochemicals and polymer additives. Recent trends highlight queries like "green synthesis of cyclopropane derivatives" and "bioactive phenoxy compounds," aligning with the industry’s shift toward sustainable methodologies.

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